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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613

In the competitive landscape of textile dyeing, achieving optimal coloristic properties at a
favorable cost is a primary objective for researchers and dyeing professionals. This guide
provides a comprehensive cost-performance analysis of Disperse Orange 30 against common
alternatives—Disperse Orange 25, Disperse Orange 31, and Disperse Orange 44—for dyeing
polyester fabrics. The comparison is based on publicly available technical data and pricing
information to assist in making informed decisions for textile applications.

Executive Summary

Disperse Orange 30 emerges as a well-balanced and cost-effective option for dyeing
polyester, offering excellent light and sublimation fastness. While alternatives like Disperse
Orange 25 and Disperse Orange 44 present comparable performance in many respects, their
cost-effectiveness can vary based on the supplier and market conditions. Disperse Orange 31,
while a viable alternative, generally exhibits lower light fastness, which may limit its use in
applications requiring high durability to light exposure. The selection of the most suitable dye
will ultimately depend on the specific performance requirements of the final textile product
balanced against economic considerations.

Cost Analysis

The cost of disperse dyes can fluctuate based on raw material prices, manufacturing
processes, and supplier margins. The following table summarizes the approximate price ranges
for Disperse Orange 30 and its alternatives, gathered from various international and domestic
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suppliers. It is important to note that these prices are indicative and can vary based on order

volume and supplier.

Approximate

Approximate

Dye Name C.l. Name CAS Number . .
Price (USD/kg) Price (INR/kg)

Disperse Orange  Disperse Orange $2.50 - $15.00[1]

12223-23-3 X160 - X450([3][4]
30 30 [2]
Disperse Orange  Disperse Orange

31482-56-1 $2.00 - $4.50[5] X300 - X430
25 25
Disperse Orange  Disperse Orange

61968-38-5 N/A N/A
31 31
Disperse Orange  Disperse Orange

12223-26-6 $2.50 - $6.00[6] N/A

44

44

Performance Comparison

The performance of a disperse dye is critically evaluated based on its fastness properties and

dyeing efficiency, often quantified by the color strength (K/S value). The following sections

detail the comparative performance of Disperse Orange 30 and its alternatives.

Fastness Properties

Fastness properties determine the durability of the color on the textile material when exposed

to various environmental factors. The table below provides a comparison of the key fastness

ratings for the selected dyes on polyester fabric. The ratings are based on a scale of 1 to 5 (or

1 to 8 for lightfastness on the blue wool scale), where a higher number indicates better

fastness.
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. Washing Fastness Sublimation
Lightfastness (ISO

Dye Name (Polyester) (ISO Fastness (ISO 105-
105-B02)
105-C06) P01)
Disperse Orange 30 707 5[7] 4-5[7][8]
Disperse Orange 25 5[9] 4-5[9] 4[9]
Disperse Orange 31 5-6[10] 4-5[10] 4-5[11]
Disperse Orange 44 5-6[12] 4-5[13] 4-5[14]

From the data, Disperse Orange 30 exhibits superior lightfastness compared to the
alternatives. All the compared dyes show excellent washing fastness on polyester. The
sublimation fastness of Disperse Orange 30 is also very good and comparable to Disperse
Orange 31 and 44, while slightly better than Disperse Orange 25.

Dyeing Performance (K/S Value)

The color strength, or K/S value, is a crucial parameter for evaluating the dyeing efficiency of a
dye. It is calculated using the Kubelka-Munk equation and is proportional to the concentration
of the dye on the fabric. While a direct comparative study under identical conditions is not
available in the public domain, the general expectation for disperse dyes is that higher K/S
values are achievable with optimized dyeing conditions. Factors such as dyeing temperature,
time, pH, and the use of dispersing agents significantly influence the K/S value[15][16]. For a
true comparison, it is recommended to conduct in-house experimental trials under the specific
processing conditions of the intended application.

Experimental Protocols

To ensure accurate and reproducible comparative analysis, standardized experimental
protocols for dyeing and fastness testing are essential.

High-Temperature Exhaust Dyeing of Polyester

This method is commonly used for dyeing polyester with disperse dyes to achieve good dye
penetration and fastness properties.
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Materials and Equipment:

High-temperature, high-pressure (HTHP) dyeing machine

Polyester fabric (scoured and bleached)

Disperse dye (Disperse Orange 30 or alternative)

Dispersing agent

Acetic acid (to maintain pH)

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

Procedure:

Dye Bath Preparation: Prepare the dyebath with water, dispersing agent, and acetic acid to
achieve a pH of 4.5-5.5.

Dye Dispersion: Make a paste of the disperse dye with a small amount of water and
dispersing agent before adding it to the dyebath.

Dyeing: Introduce the polyester fabric into the dyebath at 60°C. Raise the temperature to
130°C at a rate of 1-2°C/min and hold for 45-60 minutes.

Cooling and Rinsing: Cool the dyebath to 70°C and rinse the fabric.

Reduction Clearing: Treat the dyed fabric in a fresh bath with sodium hydrosulfite and
sodium hydroxide at 70-80°C for 15-20 minutes to remove surface dye.

Final Rinsing and Drying: Rinse the fabric thoroughly with hot and cold water, and then dry.

Fastness Testing Protocols

Lightfastness (ISO 105-B02): Expose the dyed fabric specimens to a xenon-arc lamp under
specified conditions of temperature and humidity. The change in color is assessed against
the blue wool scale (1-8).
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e Washing Fastness (ISO 105-C06): Agitate a specimen of the dyed fabric in contact with a
multi-fiber adjacent fabric in a soap solution under specified conditions of time and
temperature. The change in color of the specimen and the staining of the adjacent fabric are
assessed using grey scales.

e Sublimation Fastness (ISO 105-P01): Place a specimen of the dyed fabric between two
pieces of undyed polyester fabric and subject it to a specified temperature and pressure for a
set time using a heat press. The degree of staining on the undyed fabric is assessed using a
grey scale.

Visualization of Experimental and Logical
Workflows

To further clarify the processes involved, the following diagrams illustrate the experimental
workflow for polyester dyeing and a logical decision-making process for dye selection.
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Experimental workflow for high-temperature exhaust dyeing of polyester.
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Logical decision-making process for selecting an orange disperse dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://m.indiamart.com/proddetail/disperse-orange-30-15468098530.html
https://www.marudyes.com/disperse-orange-30-6891189.html
https://www.tradeindia.com/products/disperse-orange-25-c6288574.html
https://www.tradeindia.com/products/disperse-orange-44-c6121499.html
https://www.tradeindia.com/products/disperse-orange-44-c6121499.html
https://enochdye.com/pigments/tds/?color269.html
https://enochdye.com/pigments/tds/?color269.html
http://www.dyechemical.com/disperse-dyes/disperse-general-series/disperse-orange-30.html
http://www.dyechemical.com/disperse-dyes/disperse-general-series/disperse-orange-30.html
https://tiankunchem.en.made-in-china.com/product/YFVfwyCPkLRK/China-Disperse-Orange-E-RL-Disperse-Orange-25.html
https://tiankunchem.en.made-in-china.com/product/YFVfwyCPkLRK/China-Disperse-Orange-E-RL-Disperse-Orange-25.html
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-31-2.html
https://enochdye.com/pigments/tds/?color421.html
https://enochdye.com/pigments/tds/?color421.html
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-44.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6919751.htm
https://enochdye.com/pigments/tds/?color265.html
https://enochdye.com/pigments/tds/?color265.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6926718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6926718/
https://dspace.tul.cz/server/api/core/bitstreams/90fdc71e-4ea1-4cb6-a6a7-6888f4130b45/content
https://www.benchchem.com/product/b15552613#cost-performance-analysis-of-disperse-orange-30-in-textile-dyeing
https://www.benchchem.com/product/b15552613#cost-performance-analysis-of-disperse-orange-30-in-textile-dyeing
https://www.benchchem.com/product/b15552613#cost-performance-analysis-of-disperse-orange-30-in-textile-dyeing
https://www.benchchem.com/product/b15552613#cost-performance-analysis-of-disperse-orange-30-in-textile-dyeing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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